Cas no 1153450-05-5 (6,7-Dichloro-2,3-dihydro-1-benzofuran-3-one)

• Product Name: 6,7-Dichloro-2,3-dihydro-1-benzofuran-3-one
• CAS No: 1153450-05-5
• MF: C₈H₄Cl₂O₂
• MW: 203.02216053009
• CID: 4573193
• Update Time: 2025-06-09

6,7-Dichloro-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• 6,7-dichloro-2,3-dihydro-1-benzofuran-3-one
• 6,7-dichloro-1-benzofuran-3-one
• 3(2H)-Benzofuranone, 6,7-dichloro-
• Z2696618666
• 6,7-Dichloro-2,3-dihydro-1-benzofuran-3-one

• Inchi： 1S/C8H4Cl2O2/c9-5-2-1-4-6(11)3-12-8(4)7(5)10/h1-2H,3H2
• InChI Key： PPVCDEHKMVBMGA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC2C(COC=21)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 207
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: 141-143 °C
• Boiling Point: 351.6±42.0 °C at 760 mmHg
• Flash Point: 166.9±26.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

6,7-Dichloro-2,3-dihydro-1-benzofuran-3-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6,7-Dichloro-2,3-dihydro-1-benzofuran-3-one

Professional Introduction to Compound with CAS No. 1153450-05-5 and Product Name: 6,7-Dichloro-2,3-dihydro-1-benzofuran-3-one

The compound with the CAS number 1153450-05-5 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. The product name, 6,7-Dichloro-2,3-dihydro-1-benzofuran-3-one, provides a precise molecular description that is essential for understanding its chemical properties, synthesis pathways, and potential applications. This benzofuran derivative, characterized by the presence of two chlorine substituents at the 6th and 7th positions, exhibits unique reactivity that makes it a valuable intermediate in the synthesis of more complex molecules.

6,7-Dichloro-2,3-dihydro-1-benzofuran-3-one belongs to the class of heterocyclic compounds, which are widely recognized for their diverse biological activities. The benzofuran scaffold is a common structural motif in many natural products and pharmaceuticals, contributing to its versatility in medicinal chemistry. The chlorine atoms in this compound introduce electrophilic centers, making it susceptible to nucleophilic substitution reactions, which are pivotal in the construction of more intricate molecular frameworks.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from benzofuran derivatives. The structural features of 6,7-Dichloro-2,3-dihydro-1-benzofuran-3-one make it an attractive starting material for the synthesis of bioactive compounds targeting various diseases. For instance, studies have demonstrated its utility in generating derivatives with potential antimicrobial and anti-inflammatory properties. The chlorine substituents enhance the compound's reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki or Heck couplings, which are frequently employed in drug discovery pipelines.

The synthesis of 6,7-Dichloro-2,3-dihydro-1-benzofuran-3-one typically involves multi-step organic transformations that highlight the compound's synthetic accessibility. One common approach involves the condensation of appropriately substituted phenols with β-keto esters or ketones under basic conditions, followed by chlorination to introduce the desired substituents. These synthetic strategies have been optimized to ensure high yields and purity, making the compound readily available for further downstream applications.

Recent advancements in computational chemistry have also played a crucial role in understanding the reactivity and biological potential of 6,7-Dichloro-2,3-dihydro-1-benzofuran-3-one. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the molecular level. These insights are invaluable for designing modified versions of the molecule that exhibit enhanced potency or selectivity. Additionally, high-throughput screening techniques have been employed to rapidly identify derivatives with promising pharmacological profiles.

The versatility of 6,7-Dichloro-2,3-dihydro-1-benzofuran-3-one extends beyond its role as a synthetic intermediate. It has been explored as a precursor for developing novel materials with unique electronic properties. The benzofuran core can be incorporated into polymers or small molecules designed for applications in organic electronics and photovoltaics. The presence of chlorine atoms allows for further modifications that can tailor the electronic characteristics of these materials, making them suitable for use in flexible electronics or light-emitting devices.

In conclusion,6,7-Dichloro-2,3-dihydro-1-benzofuran-3-one (CAS No. 1153450-05-5) is a multifaceted compound with significant potential in pharmaceutical and materials science research. Its unique structural features and reactivity make it an indispensable tool for chemists seeking to develop innovative therapeutics and advanced materials. As research continues to uncover new applications for this benzofuran derivative, its importance is likely to grow further, driving innovation across multiple scientific disciplines.